Cas no 2739805-64-0 (NT1-014B)

• Product Name: NT1-014B
• CAS No: 2739805-64-0
• MF: C₄₀H₆₈N₂O₄S₄
• MW: 769.24
• CID: 5145329
• PubChem ID: 162478212
• Update Time: 2024-11-06

NT1-014B Chemical and Physical Properties

Names and Identifiers

• NT1-014B
• CS-0139515
• MS-31393
• NT1-O14B?
• HY-137500
• DA-56325
• G76530
• 2739805-64-0
• SCHEMBL25596727
• NT1-O14B
• BP-29591

• Inchi： 1S/C40H68N2O4S4/c1-3-5-7-9-11-13-15-19-31-47-49-33-29-45-39(43)24-27-42(26-23-36-35-41-38-22-18-17-21-37(36)38)28-25-40(44)46-30-34-50-48-32-20-16-14-12-10-8-6-4-2/h17-18,21-22,35,41H,3-16,19-20,23-34H2,1-2H3
• InChI Key： LBQUNMQRWYTNHB-UHFFFAOYSA-N
• SMILES： C(SSCCCCCCCCCC)COC(CCN(CCC(OCCSSCCCCCCCCCC)=O)CCC1C2C=CC=CC=2NC=1)=O

Computed Properties

• Exact Mass: 768.40619335g/mol
• Monoisotopic Mass: 768.40619335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 50
• Rotatable Bond Count: 37
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.4
• Topological Polar Surface Area: 173Ų